1-[(1-Tert-butyl-5-tetrazolyl)-phenylmethyl]-4-methylpiperidine

• Molecular Formula: C18H27N5
• Molecular Weight: 313.4 g/mol
• IUPAC Name: 1-[(1-tert-butyltetrazol-5-yl)-phenylmethyl]-4-methylpiperidine
• InChI: InChI=1S/C18H27N5/c1-14-10-12-22(13-11-14)16(15-8-6-5-7-9-15)17-19-20-21-23(17)18(2,3)4/h5-9,14,16H,10-13H2,1-4H3
• InChI Key: NZNYJLMJUZNUEJ-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)C(C2=CC=CC=C2)C3=NN=NN3C(C)(C)C

Description

1-[(1-tert-butyl-5-tetrazolyl)-phenylmethyl]-4-methylpiperidine is an aralkylamine.

Scientific Research Applications

1. Conformational Studies

• Title : Conformation of the piperidine ring: Part IV. Investigations of 4-tert-butyl-4-hydroxy-2,2,6,6-tetramethylpiperidine derivatives
• Summary : The research focused on synthesizing derivatives of 4-tert-butyl-4-hydroxy-2,2,6,6-tetramethylpiperidine and studying their conformations using IR spectra and X-ray crystallography. The study reveals insights into the chair conformation and intermolecular hydrogen bonds in these compounds (Cygler et al., 1980).

• Title : Determination of the configuration in six-membered saturated heterocycles (N, P, S, Se) and their oxidation products using experimental and calculated NMR chemical shifts
• Summary : This study explored six-membered saturated heterocycles like 4-tert-butyl-1-methylpiperidine. It compared experimental and calculated NMR chemical shifts to determine stereochemistry in epimeric oxidation products, contributing to understanding of molecular configurations in related compounds (Buděšínský et al., 2014).

• Title : Eclipsed ground-state conformations of the tert-butyl-X bond in N-tert-butoxy- and N-neopentyl-2,2,6,6-tetramethylpiperidine. X-ray crystal structure determinations and molecular mechanics calculations
• Summary : The research involved X-ray crystallographic studies and molecular mechanics calculations to understand the conformation of N-tert-butoxy- and N-neopentyl-2,2,6,6-tetramethylpiperidine, offering valuable data on molecular conformations in related chemical structures (Anderson et al., 1993).

• Title : Synthesis of tert-Butyl-4-(4-amino-3-methyl-5-nitrophenyl)piperazine-1-carboxylate
• Summary : This study describes the synthesis of tert-Butyl-4-(4-amino-3-methyl-5-nitrophenyl)piperazine-1-carboxylate, an important intermediate for creating biologically active benzimidazole compounds, demonstrating the compound's relevance in pharmaceutical synthesis (Liu Ya-hu, 2010).